![molecular formula C8H13N3O B2446134 2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-ol CAS No. 1528505-38-5](/img/structure/B2446134.png)
2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-ol
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Overview
Description
Compounds with a [1,2,4]triazolo[4,3-a]pyridin structure are part of a larger class of compounds known as triazolopyridines . These compounds are often used in medicinal chemistry due to their wide range of biological activities.
Molecular Structure Analysis
The molecular structure of these compounds typically consists of a pyridine ring fused with a 1,2,4-triazole ring . The exact structure can vary depending on the specific substituents present.Chemical Reactions Analysis
The chemical reactions of these compounds can vary widely depending on the specific substituents present. They may undergo reactions typical of other heterocyclic compounds, such as electrophilic substitution, nucleophilic substitution, and ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can vary widely depending on the specific substituents present. For example, they may vary in terms of their solubility, melting point, boiling point, and other physical and chemical properties .Scientific Research Applications
Synthesis and Structural Studies
- Synthesis Methods : Phenyl iodine bis(trifluoroacetate)-mediated intramolecular annulation has been used for synthesizing biologically significant 1,2,4-triazolo[1,5-a]pyridines, which is a key structural component in various pharmaceutical compounds (Zheng et al., 2014).
- Structural Characterization : Various triazolopyridines, including 2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-ol, have been characterized using spectroscopic techniques like NMR, FTIR, and X-ray diffraction, contributing to understanding their molecular and crystal structures (El-Kurdi et al., 2021).
Chemical Properties and Applications
- Molecular Organization : Spectroscopic studies have shown that the molecular organization of triazolopyridine derivatives, including the specific compound , can change in different solvents and concentrations. This has implications for their use in various chemical and pharmaceutical applications (Matwijczuk et al., 2018).
- Antibacterial Properties : Some derivatives of triazolopyridine, which share a core structure with this compound, have been investigated for their antibacterial properties, indicating potential for therapeutic applications (Govori et al., 2009).
Mechanism of Action
Safety and Hazards
Future Directions
Given the wide range of biological activities exhibited by triazolopyridines, there is significant interest in the development of new derivatives with improved properties. Future research will likely focus on the synthesis of new derivatives, the exploration of their biological activities, and the optimization of their properties for specific applications .
properties
IUPAC Name |
2-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O/c12-6-4-8-10-9-7-3-1-2-5-11(7)8/h12H,1-6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOCZIQYIDLPSNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(=NN=C2CCO)C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1528505-38-5 |
Source
|
Record name | 2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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